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Compound of Interest

Compound Name: 6-Pentadecene

Cat. No.: B15183754

An In-depth Technical Guide to 6-Pentadecene

Introduction

6-Pentadecene (C15H30) is a long-chain unsaturated hydrocarbon belonging to the alkene
family. It exists as two geometric isomers, (Z)-6-Pentadecene (cis) and (E)-6-Pentadecene
(trans), due to the presence of a carbon-carbon double bond at the sixth position. This guide
provides a comprehensive overview of the chemical structure, properties, synthesis, and
biological relevance of 6-Pentadecene, tailored for researchers and professionals in chemistry
and drug development.

Chemical Structure and Isomerism

The molecular formula for 6-Pentadecene is C15H30, and it has a molecular weight of
approximately 210.40 g/mol .[1][2] The defining feature of its structure is a double bond
between the 6th and 7th carbon atoms in a fifteen-carbon chain. The spatial arrangement of the
alkyl groups attached to this double bond gives rise to two stereoisomers: cis and trans.

» (Z2)-6-Pentadecene (cis-6-Pentadecene): In this isomer, the hydrogen atoms on the double-
bonded carbons are on the same side of the double bond.

o (E)-6-Pentadecene (trans-6-Pentadecene): Here, the hydrogen atoms on the double-
bonded carbons are on opposite sides.
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This isomerism is a critical factor in the molecule's physical properties and biological activity.

(E)-6-Pentadecene (trans)

CH3(CH2)aCH=CH(CH2)7CHs

(Z)-6-Pentadecene (cis)

CH3(CH2)aCH=CH(CH2)7CHs

Click to download full resolution via product page

Caption: Chemical structures of (Z) and (E) isomers of 6-Pentadecene.

N | | Identifi

Identifier (Z2)-6-Pentadecene (E)-6-Pentadecene

IUPAC Name (2)-pentadec-6-ene[2] (E)-pentadec-6-ene[1]
cis-6-Pentadecene, 6Z- trans-6-Pentadecene, (6E)-6-

Synonyms
Pentadecene[2] Pentadecene[1]

CAS Number 74392-29-3[2][3] 74392-31-7[1]

PubChem CID 5352240[2] 5352262[1]

LIPID MAPS ID LMFA11000088[2] LMFA11000479[1]

Physicochemical and Spectroscopic Properties

The properties of 6-Pentadecene are influenced by its long hydrocarbon chain, making it a
nonpolar and lipophilic molecule. While experimental data for each pure isomer is limited,
computed properties and data for mixed isomers are available.
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Physical Properties

Property Value Unit Source
Molecular Weight 210.40 g/mol PubChem[1][2]
Boiling Point (Mixed i
268.7 °C Cheméo[4]
Isomers)
Melting Point (Mixed 3
-2.8 °C Cheméo[4]
Isomers)
Density (Mixed i
0.775 g/mL Chemeéo[4]
Isomers)
Refractive Index
1.439 Cheméo[4]
(n20/D)
Computed Properties
(Z)-lsomer (E)-Isomer .
Property Unit Source
Value Value
XLogP3 7.4 7.4 PubChem|[1][2]
Enthalpy of
o Cheméo (Joback
Vaporization 48.94 48.94 kJ/mol
Calc.)[5]
(AvapH®)
Enthalpy of Cheméo (Joback
) 34.81 34.81 kJ/mol
Fusion (AfusH®) Calc.)[5]
Critical Pressure Cheméo (Joback
1472.49 1472.49 kPa
(Pc) Calc.)[5]
. Cheméo
Water Solubility ]
-5.95 -5.95 mol/L (Crippen Calc.)

(log1l0WS)

[5]

Spectroscopic Analysis
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Spectroscopic methods are essential for the structural elucidation and identification of 6-
Pentadecene.[6]

Mass Spectrometry (MS): In GC-MS analysis, 6-Pentadecene would show a molecular ion
(M+) peak at m/z 210. Fragmentation patterns would be characteristic of a long-chain
alkene, with cleavage at allylic and vinylic positions. Dimethyl disulfide (DMDS) derivatization
is used to pinpoint the double bond location, yielding characteristic fragments at m/z 131 and
173 for 6-pentadecene.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The olefinic protons (-CH=CH-) would appear as a multiplet in the range of d 5.3-
5.5 ppm. The allylic protons (-CH2-CH=) would resonate around o 2.0 ppm. The remaining
aliphatic protons would form complex multiplets in the & 0.8-1.4 ppm range, with the
terminal methyl (CHs) group appearing as a triplet around 6 0.9 ppm.

o 18C NMR: The sp? hybridized carbons of the double bond would show signals in the
downfield region, typically between & 120-140 ppm. The sp? hybridized carbons would
appear in the upfield region (& 10-40 ppm).

Infrared (IR) Spectroscopy: The C=C stretch for a cis-alkene appears around 1650 cm™1,
while a trans-alkene is similar but may be weaker. The C-H stretching of the vinyl hydrogens
is expected around 3020 cm~1. The out-of-plane bending is diagnostic: cis-isomers show a
strong band around 675-730 cm~1, whereas trans-isomers show a band in the 960-975 cm~1
region.

Experimental Protocols
Synthesis of (Z)-6-Pentadecene

A common method for synthesizing specific alkene isomers involves the partial reduction of an
alkyne.[7]

Protocol: Synthesis via Lindlar Catalysis

o Alkyne Formation: 7-Pentadecyne is prepared from 1-bromoheptyne and octylmagnesium
chloride.
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o Partial Hydrogenation: The resulting 7-pentadecyne is subjected to partial reduction to yield
the cis-alkene.

o Reaction Setup: A reaction flask is charged with 7-pentadecyne dissolved in a suitable
solvent (e.g., hexane or ethanol).

o Catalyst Addition: Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead) is
added.

» Hydrogenation: The mixture is stirred under a hydrogen atmosphere (typically using a
balloon) at room temperature.

e Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or gas
chromatography (GC) to track the disappearance of the starting alkyne.

» Workup: Upon completion, the catalyst is filtered off through a pad of Celite. The solvent is
removed under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to isolate

7-Pentadecyne

Partial Hydrogenation

(2)-6-Pentadecene.

H2, Lindlar's Catalyst
(Pd/CaCOs, poisoned)

(Z)-6-Pentadecene

Click to download full resolution via product page

Caption: Synthetic pathway for (Z2)-6-Pentadecene via alkyne reduction.
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Analytical Identification by GC-MS

Gas chromatography coupled with mass spectrometry (GC-MS) is a standard method for
identifying volatile compounds like 6-Pentadecene in complex mixtures.[8]

Protocol: GC-MS Analysis of a Natural Extract

» Sample Preparation: A hexane extract from the source material (e.g., insect cuticle) is
concentrated under a stream of nitrogen.

o GC System: An Agilent 6890 GC (or equivalent) is used with a nonpolar capillary column
(e.g., DB-5, 30 m x 0.25 mm).

» GC Conditions:

o Injector Temperature: 250 °C.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

o Oven Program: Start at 50 °C (hold for 3 min), then ramp to 320 °C at 4 °C/min.
e MS System: An Agilent 5973 Mass Spectrometer (or equivalent) is coupled to the GC.
» MS Conditions:

o lonization Mode: Electron Impact (El) at 70 eV.

o Mass Range: Scan from m/z 30 to 550.

« ldentification: The mass spectrum of the eluting peak corresponding to 6-Pentadecene is
compared with reference spectra from libraries such as NIST or Wiley. The retention index is
also compared with known standards for confirmation.
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GC-MS and GC-EAD Workflow

Electroantennographic Detector (EAD)
Biological Activity

Mass Spectrometer (MS)
Structural Identification

10%

Identification of
(Z)-6-Pentadecene

Data Correlation

Effluent Split

Natural Extract Gas Chromatography (GC)
(e.g., from insect) Separation of Components

Click to download full resolution via product page

Caption: Workflow for identifying bioactive compounds like 6-Pentadecene.

Biological Activity and Significance

(2)-6-Pentadecene has been identified as a semiochemical, a chemical involved in
communication between organisms. Specifically, it is an electrophysiologically active compound
found on the cuticle of female Argogorytes wasps.[7] This compound, along with others, plays a
role in attracting male wasps, which are the pollinators for the orchid Ophrys insectifera. The
orchid mimics the chemical profile of the female wasp to achieve pollination. This demonstrates
a specific and crucial role for the cis-isomer in insect chemical ecology. There is currently
limited information on any intracellular signaling pathways directly involving 6-Pentadecene in
mammalian systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.guidechem.com/dictionary/en/27251-68-9.html
https://www.chemeo.com/cid/58-228-5/cis-6-Pentadecene
https://people.chem.ucsb.edu/neuman/robert/orgchembyneuman.book/05%20Spectrometry/05Separates/05Text.pdf
https://www.mdpi.com/1422-0067/21/2/620
https://www.thepharmajournal.com/archives/2013/vol2issue6/PartA/3.1.pdf
https://www.benchchem.com/product/b15183754#6-pentadecene-chemical-structure-and-properties
https://www.benchchem.com/product/b15183754#6-pentadecene-chemical-structure-and-properties
https://www.benchchem.com/product/b15183754#6-pentadecene-chemical-structure-and-properties
https://www.benchchem.com/product/b15183754#6-pentadecene-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15183754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

